N-(4-Cyclopropoxypyridin-3-YL)methanesulfonamide
Overview
Description
N-(4-Cyclopropoxypyridin-3-YL)methanesulfonamide is a chemical compound with the molecular formula C9H12N2O3S and a molecular weight of 228.271 g/mol . This compound is characterized by the presence of a cyclopropoxy group attached to a pyridine ring, which is further connected to a methanesulfonamide group. It is known for its high purity, typically not less than 98% .
Preparation Methods
The synthesis of N-(4-Cyclopropoxypyridin-3-YL)methanesulfonamide involves several steps. One common method is the reaction of 4-cyclopropoxypyridine with methanesulfonyl chloride in the presence of a base such as pyridine . The reaction typically proceeds under mild conditions, and the product is purified through recrystallization or chromatography to achieve high purity.
Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated purification systems to ensure consistent quality and yield.
Chemical Reactions Analysis
N-(4-Cyclopropoxypyridin-3-YL)methanesulfonamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
Substitution: The methanesulfonamide group can undergo nucleophilic substitution reactions with various nucleophiles, such as amines or thiols.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane
Properties
Molecular Formula |
C9H12N2O3S |
|---|---|
Molecular Weight |
228.27 g/mol |
IUPAC Name |
N-(4-cyclopropyloxypyridin-3-yl)methanesulfonamide |
InChI |
InChI=1S/C9H12N2O3S/c1-15(12,13)11-8-6-10-5-4-9(8)14-7-2-3-7/h4-7,11H,2-3H2,1H3 |
InChI Key |
QVRNDWDSWBEBFL-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)NC1=C(C=CN=C1)OC2CC2 |
Origin of Product |
United States |
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